Cas no 83025-10-9 (3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose)

• Product Name: 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose
• CAS No: 83025-10-9
• MF: C₁₂H₁₇N₃O₈
• MW: 331.278683423996
• MDL: MFCD08703948
• CID: 60533
• PubChem ID: 15322432
• Update Time: 2025-06-08

3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose
• 3,4,6-Tri-O-acetyl-2
• 2-Azido-2-deoxy-D-galactose 3,4,6-Triacetate
• 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactopyranoside
• D-Galactose,2-azido-2-deoxy-, 3,4,6-triacetate
• 3,4,6-tri-O-acetyl-2-azido-2-deoxy-d-galactopyranose
• 83025-10-9
• W-203885
• [(2R,3R,4R,5R)-3,4-diacetoxy-5-azido-6-hydroxy-tetrahydropyran-2-yl]methyl acetate
• AKOS040768116
• [(2R,3R,4R,5R)-3,4-diacetyloxy-5-azido-6-hydroxyoxan-2-yl]methyl acetate
• D96142

• MDL： MFCD08703948
• Inchi： 1S/C12H17N3O8/c1-6(17)21-5-10(20)12(23-8(3)19)11(22-7(2)18)9(4-16)14-15-13/h4,9-12,20H,5H2,1-3H3/t9-,10+,11+,12-/m0/s1
• InChI Key： FSAIZTKHSHZLIC-QCNOEVLYSA-N
• SMILES： [C@@H](OC(=O)C)([C@H](C=O)N=[N+]=[N-])[C@@H](OC(=O)C)[C@H](O)COC(=O)C

Computed Properties

• Exact Mass: 331.10200
• Monoisotopic Mass: 331.10156451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Color/Form: No data available
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 可溶于氯仿、可溶于二氯甲烷、乙酸乙酯
• PSA: 158.11000
• LogP: -0.73824
• Vapor Pressure: No data available

3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives

Additional information on 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose

Professional Introduction to 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose (CAS No. 83025-10-9)

3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose is a specialized glycoside derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 83025-10-9, is a key intermediate in the synthesis of various glycosidic compounds and has found applications in both academic research and industrial development. Its unique structural properties, characterized by the presence of azido and acetyl groups, make it a valuable tool for studying carbohydrate chemistry and its biological implications.

The chemical structure of 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose consists of a galactose backbone modified with acetyl groups at the 3, 4, and 6 positions, and an azido group at the 2 position. This modification enhances its reactivity and stability, making it suitable for various synthetic transformations. The azido group, in particular, is a versatile functional handle that can be readily converted into other functional groups such as amino or carboxyl groups through reduction or hydrolysis reactions.

In recent years, 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose has been extensively studied for its potential applications in drug development. One of the most promising areas is in the synthesis of glycoproteins and glycopeptides, which are essential components of many biological processes and have significant therapeutic implications. The compound serves as a building block for constructing complex carbohydrate structures that mimic natural glycoproteins, enabling researchers to study their function and develop novel therapeutic agents.

Recent advancements in synthetic chemistry have further expanded the utility of 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose. For instance, researchers have developed efficient methods for introducing this compound into larger molecular frameworks using click chemistry techniques. This approach has allowed for the rapid construction of novel glycosidic linkages and has opened up new possibilities for drug design. Additionally, the compound has been used in the development of probes for studying carbohydrate-protein interactions, providing insights into mechanisms underlying various diseases.

The biological activity of 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose has also been explored in detail. Studies have shown that this compound can modulate the activity of enzymes involved in carbohydrate metabolism. By inhibiting or activating specific enzymes, it may have potential applications in treating metabolic disorders. Furthermore, its ability to interact with lectins and other carbohydrate-binding proteins has made it a valuable tool in understanding cellular recognition processes.

The synthesis of 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose involves multiple steps that require precise control over reaction conditions. The acetylation process must be carefully optimized to ensure complete coverage at the 3, 4, and 6 positions without affecting other functional groups. Similarly, the introduction of the azido group requires careful handling to prevent decomposition or side reactions. Despite these challenges, advances in synthetic methodologies have made the production of this compound more efficient and scalable.

The industrial significance of 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose cannot be overstated. Its role as a key intermediate in pharmaceutical synthesis has led to increased demand from both academic institutions and pharmaceutical companies. As research continues to uncover new applications for this compound, its importance is likely to grow further. Additionally, the development of more sustainable synthetic methods will be crucial for meeting the growing demand while minimizing environmental impact.

In conclusion, 3,4,6-Tri-O-acetyl-2-azido-2-deoxy-D-galactose (CAS No. 83025-10-9) is a versatile and valuable compound with significant applications in chemical biology and pharmaceutical research. Its unique structural properties and reactivity make it an indispensable tool for studying carbohydrate chemistry and developing novel therapeutic agents. As research progresses，this compound will continue to play a crucial role in advancing our understanding of biological processes and improving human health.